molecular formula C7H14O4 B6284650 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid CAS No. 161790-45-0

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid

Cat. No. B6284650
CAS RN: 161790-45-0
M. Wt: 162.2
InChI Key:
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Description

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid, also known as MMMP, is a carboxylic acid that is widely used in scientific research. It has a wide range of applications in biochemistry and physiology, and is increasingly being used in laboratory experiments due to its versatility.

Mechanism of Action

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid is known to act as an inhibitor of enzymes. It has been shown to inhibit the activity of enzymes such as proteases and lipases, as well as other enzymes involved in the metabolism of proteins and lipids. It is thought to act by binding to the active site of the enzyme and preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. It has been shown to have anti-inflammatory and anti-oxidant properties, and has been shown to reduce the production of pro-inflammatory cytokines. It has also been shown to inhibit the activity of enzymes involved in the metabolism of proteins and lipids, which could potentially lead to reduced levels of cholesterol and triglycerides in the body.

Advantages and Limitations for Lab Experiments

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid has several advantages for use in laboratory experiments. It is easy to synthesize and is relatively inexpensive. It is also stable, and can be stored for long periods of time. The main limitation of this compound is that it is toxic, and should be handled with caution.

Future Directions

The potential future directions for 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid are numerous. It could be further studied to determine its effects on other enzymes, as well as its potential therapeutic applications. It could also be used to study the effects of drugs on cells, and to study the mechanisms of action of drugs. Finally, it could be used to study the effects of other compounds on cells, such as hormones or other small molecules.

Synthesis Methods

The synthesis of 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid is a straightforward process that involves the reaction of a carboxylic acid, such as acetic acid, with a methylating agent, such as methyl iodide. This reaction results in the formation of the desired product, this compound, and can be carried out in an aqueous medium. The reaction is typically performed at a temperature of around 80°C, and the reaction time can vary depending on the concentration of the reactants.

Scientific Research Applications

3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid is widely used in scientific research due to its versatile properties. It is used as a tool in biochemical and physiological research, as well as in laboratory experiments. It has been used in the study of metabolism, gene expression, and protein folding. It is also used in the study of cell signaling, and has been used to study the effects of drugs on cells.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid involves the reaction of 2-methylpropanoic acid with methanol and paraformaldehyde to form the intermediate 3-methoxy-2-(methoxymethyl)propanal, which is then oxidized to the final product using a suitable oxidizing agent.", "Starting Materials": [ "2-methylpropanoic acid", "methanol", "paraformaldehyde", "oxidizing agent" ], "Reaction": [ "Step 1: 2-methylpropanoic acid is reacted with methanol and paraformaldehyde in the presence of a suitable catalyst to form the intermediate 3-methoxy-2-(methoxymethyl)propanal.", "Step 2: The intermediate 3-methoxy-2-(methoxymethyl)propanal is then oxidized using a suitable oxidizing agent such as potassium permanganate or chromium trioxide to form the final product, 3-methoxy-2-(methoxymethyl)-2-methylpropanoic acid." ] }

CAS RN

161790-45-0

Molecular Formula

C7H14O4

Molecular Weight

162.2

Purity

95

Origin of Product

United States

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